Cas no 4036-30-0 ((S)-(+)-Phenylsuccinic acid)

(S)-(+)-Phenylsuccinic acid structure

Product Name:(S)-(+)-Phenylsuccinic acid

CAS No:4036-30-0

MF:C₁₀H₁₀O₄

MW:194.184003353119

MDL:MFCD00065929

CID:44684

PubChem ID:87575053

Update Time:2024-10-29

(S)-(+)-Phenylsuccinic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Phenylsuccinic acid
- (S)-(+)-PHENYLSUCCINIC ACID
- (+)-PHENYL SUCCINIC ACID
- Butanedioic acid, phenyl-, (S)-
- (S)-2-Phenylbutanedioic acid
- (+)-(S)-2,3,3-trimethylbutanoic acid
- (+)-(S)-2-phenylbutane-1,4-dioic acid
- (+)-(S)-2-phenylsuccinic acid
- (2S)-(+)-2,3,3-trimethylbutyric acid
- (2S)-(+)-2-phenylsuccinic acid
- (S)-2,3,3-Tr
- (S)-2,3,3-Trimethylbutansaeure
- (S)-2,3,3-trimethylbutyric acid
- (S)-2-Phenylbernsteinsaeure
- (S)-2-tert-butylpropionic acid
- AC1ODUWG
- AK130957
- Butanoic acid, 2,3,3-trimethyl-, (2S)-
- CTK0F4773
- KB-211025
- Butanedioicacid, phenyl-, (2S)- (9CI)
- Succinic acid,phenyl-, D-(+)- (8CI)
- (+)-2-Phenylsuccinic acid
- (S)-Phenylsuccinic acid
- (+)-Phenylsuccinic acid
- (2S)-2-phenylbutanedioic acid
- (S)-2-Phenyl succinic acid
- Butanedioic acid, phenyl-, (2S)-
- (s)-(+)-2-phenylsuccinic acid
- (S)-(+)-PhenylsuccinicAcid
- QSPL 009
- LVFFZQQWIZURIO-QMMMGPOBSA-N
- OR310969
- AX8033591
- AB0075979
- P0936
- 036P300
- A1
- MFCD00065929
- 4036-30-0
- Q27460184
- SS-4844
- SCHEMBL377175
- CS-W010661
- inverted exclamation mark(2)R inverted exclamation mark(3)-(+)-Phenylsuccinic acid
- AKOS015840414
- (S)-(+)-Phenylsuccinic acid, >=99.0% (sum of enantiomers, HPLC)
- (S)-2-Phenylsuccinicacid
- (2S)-2-phenylbutanedioic acid >99% ee
- (2S)-2-Phenylbutanedioic acid (ACI)
- Butanedioic acid, phenyl-, (2S)- (9CI)
- Butanedioic acid, phenyl-, (S)- (ZCI)
- Succinic acid, phenyl-, D-(+)- (8CI)
- NS00083596
- (S)-(+)-Phenylsuccinic acid
- MDL： MFCD00065929
- Inchi： 1S/C10H10O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)/t8-/m0/s1
- InChI Key： LVFFZQQWIZURIO-QMMMGPOBSA-N
- SMILES： OC([C@@H](CC(=O)O)C1C=CC=CC=1)=O
- BRN： 2616723

Computed Properties

Exact Mass: 194.0579
Monoisotopic Mass: 194.057909
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.6
XLogP3: 0.9

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.2534 (rough estimate)
Melting Point: 173-176 °C
Boiling Point: 290.62°C (rough estimate)
Flash Point: 154.2°C
Refractive Index: 147.5 ° (C=2, EtOH)
PSA: 74.6
LogP: 1.32950
Specific Rotation: 168 º (c=1, acetone)
Optical Activity: [α]20/D +171±4°, c = 1% in acetone

(S)-(+)-Phenylsuccinic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26;S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39
Storage Condition：Room temperature

(S)-(+)-Phenylsuccinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	040477-1g	S)-2-Phenyl succinic acid	4036-30-0	97%	1g	￡95.00	2022-03-01
Fluorochem	040477-25g	S)-2-Phenyl succinic acid	4036-30-0	97%	25g	￡2080.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I133430-1g	(S)-(+)-Phenylsuccinic acid	4036-30-0	98%	1g	¥525.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I133430-250mg	(S)-(+)-Phenylsuccinic acid	4036-30-0	98%	250mg	¥233.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I133430-5g	(S)-(+)-Phenylsuccinic acid	4036-30-0	98%	5g	¥784.90	2023-09-02
AstaTech	59766-1/G	(S)-2-PHENYL SUCCINIC ACID	4036-30-0	97%	1g	$43	2023-09-16
AstaTech	59766-5/G	(S)-2-PHENYL SUCCINIC ACID	4036-30-0	97%	5g	$163	2023-09-16
AstaTech	59766-25/G	(S)-2-PHENYL SUCCINIC ACID	4036-30-0	97%	25/G	$495	2022-06-01
Chemenu	CM276487-10g	(S)-2-Phenylsuccinic acid	4036-30-0	95+%	10g	$281	2021-06-16
TRC	P336865-50mg	(S)-(+)-Phenylsuccinic Acid	4036-30-0		50mg	$ 50.00	2022-06-03

(S)-(+)-Phenylsuccinic acid Production Method

Production Method 1

492-38-6

4036-30-0

Reaction Conditions

1.1 Reagents: Water Catalysts: p-Toluenesulfonic acid , Palladium acetylacetonate , 1,1′-[(4S)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diyl]bis[1,1-diphenylphosphine] Solvents: 1,2-Dichloroethane ; 48 h, 10 bar, 60 °C

Reference

Palladium-Catalyzed Asymmetric Hydroesterification of α-Aryl Acrylic Acids to Chiral Substituted Succinates

Ji, Xiaolei; Shen, Chaoren ; Tian, Xinxin; Dong, Kaiwu, Organic Letters, 2021, 23(21), 8645-8649

Production Method 2

157300-45-3

4036-30-0

Reaction Conditions

1.1 Reagents: Chromium trioxide Solvents: Acetic acid , Water
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Water
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Enantioselective synthesis of succinic acids and γ-lactones via palladium catalyzed allylic substitution reactions

Dawson, Graham J.; Williams, Jonathan M. J.; Coote, Steven J., Tetrahedron: Asymmetry, 1995, 6(10), 2535-46

Production Method 3

255384-75-9

4036-30-0

Reaction Conditions

1.1 Reagents: Ozone Solvents: Methanol
1.2 Reagents: Formic acid
1.3 Reagents: Piperidine
1.4 Solvents: Water
1.5 Solvents: Ethyl acetate

Reference

Enantioselective Synthesis of Fused Cycloheptadienes by a Tandem Intramolecular Cyclopropanation/Cope Rearrangement Sequence

Davies, Huw M. L.; Doan, Brian D., Journal of Organic Chemistry, 1999, 64(23), 8501-8508

(S)-(+)-Phenylsuccinic acid Raw materials

(S)-(+)-Phenylsuccinic acid Preparation Products

(S)-(+)-Phenylsuccinic acid (4036-30-0)

(S)-(+)-Phenylsuccinic acid Related Literature

1. Systematic comparison of racemic and enantiopure multicomponent crystals of phenylsuccinic acid—the role of chirality

Jean-Eudes Odounga Odounga,Nikoletta B. Báthori CrystEngComm 2020 22 2208
2. Melting point–solubility–structure correlations in chiral and racemic model cocrystals

Ornella E. Y. Kilinkissa,Krishna K. Govender,Nikoletta B. Báthori CrystEngComm 2020 22 2766
3. XLVI.—Studies in the phenylsuccinic acid series. Part III. The optically active phenylsuccinic acids and their derivatives

Henry Wren,Howell Williams J. Chem. Soc. Trans. 1916 109 572
4. Layered exfoliable crystalline materials based on Sm-, Eu- and Eu/Gd-2-phenylsuccinate frameworks. Crystal structure, topology and luminescence properties

G. E. Gomez,M. C. Bernini,E. V. Brusau,G. E. Narda,D. Vega,A. M. Kaczmarek,R. Van Deun,M. Nazzarro Dalton Trans. 2015 44 3417
5. Azobenzene-containing liquid crystalline polyester with π–π interactions: diverse thermo- and photo-responsive behaviours

Hai-Yi Zhong,Li Chen,Rong Yang,Zhi-Ying Meng,Xiao-Min Ding,Xiao-Feng Liu,Yu-Zhong Wang J. Mater. Chem. C 2017 5 3306

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